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Compound of Interest

Compound Name: 2-Bromo-4-fluorophenol

Cat. No.: B1268413

Technical Support Center: 2-Bromo-4-fluorophenol

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage of 2-Bromo-4-fluorophenol.

Physical and Chemical Properties

Property Value

Appearance Light brown to brown crystalline solid[1][2]
Molecular Formula CeHaBrrFO[3][4][5]

Molecular Weight 191.00 g/mol [3][4]

Melting Point 43-45 °C[2][6]

Boiling Point 89 °C @ 1 mmHg[2]

Flash Point 85 °C (closed cup)[6]

CAS Number 496-69-5[1][3][4][5][6]

Troubleshooting Guide & FAQs

This section addresses specific issues and questions that users may encounter during their
experiments with 2-Bromo-4-fluorophenol.
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Handling and Personal Protective Equipment (PPE)

e QI1: What are the primary hazards associated with 2-Bromo-4-fluorophenol? Al: 2-Bromo-
4-fluorophenol is harmful if swallowed, causes skin irritation, and can cause serious eye
irritation.[1][3][4][6] It may also cause respiratory irritation.[1][3][4][6] It is important to handle
this chemical with care to avoid exposure.

e Q2: What type of personal protective equipment (PPE) should | wear when handling this
compound? A2: When handling 2-Bromo-4-fluorophenol, it is crucial to wear appropriate
PPE, including:

o Eye Protection: Safety glasses with side-shields or chemical splash goggles.[6][7][8] A
face shield may be necessary where splashing is possible.[7][9]

o Hand Protection: Chemical-resistant gloves, such as butyl rubber or neoprene, are
recommended.[7][8] Nitrile gloves may be suitable for incidental contact with dilute
solutions but should be changed immediately upon contact.[8]

o Body Protection: A lab coat, closed-toed shoes, and long pants are mandatory.[7][8] For
tasks with a higher risk of splashing, a chemically impervious apron should be worn.[8][9]

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a
chemical fume hood, to minimize inhalation of dust or vapors.[6][8][10]

e Q3: What should I do in case of accidental skin or eye contact? A3: Immediate action is
critical in case of exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at
least 15 minutes while removing contaminated clothing.[1] Seek medical attention if skin
irritation occurs.[1]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[1][7] Remove contact lenses if
present and easy to do.[1][6] Seek immediate medical attention.[1][7]

e Q4: How should I handle a spill of 2-Bromo-4-fluorophenol? A4: For small spills, absorb the
material with an inert absorbent such as sand or vermiculite and place it in a sealed
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container for disposal.[11] Avoid creating dust.[6] For larger spills, evacuate the area and
contact your institution's environmental health and safety department.[11] Ensure proper
ventilation and wear appropriate PPE during cleanup.[6][11]

Storage

e Q5: What are the proper storage conditions for 2-Bromo-4-fluorophenol? A5: Store 2-
Bromo-4-fluorophenol in a cool, dry, and well-ventilated area away from heat, sparks, and
open flames.[1][7][8] Keep the container tightly closed to prevent sublimation and moisture
ingress.[6][8][9] It should be stored locked up and protected from light.[1][8]

e Q6: Are there any incompatible materials | should avoid storing with this chemical? A6: Yes,
2-Bromo-4-fluorophenol should be stored separately from strong oxidizing agents and
strong bases.[1] It is also incompatible with acid anhydrides and acid chlorides.[12]

Experimental Protocols

e Q7: Can | heat 2-Bromo-4-fluorophenol? A7: Heating 2-Bromo-4-fluorophenol should be
done with extreme caution in a chemical fume hood, as it can produce flammable and toxic
vapors.[11] Never heat it in an incubator, microwave, or drying oven.[8][11]

e Q8: What precautions should | take when centrifuging solutions containing 2-Bromo-4-
fluorophenol? A8: Centrifugation can generate aerosols, leading to inhalation exposure.[8]
Use sealed safety cups or rotors, and always open the tubes inside a chemical fume hood
after centrifugation.[8]

Safe Handling and Storage Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of 2-
Bromo-4-fluorophenol.
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Safe Handling and Storage of 2-Bromo-4-fluorophenol

Start: Obtain 2-Bromo-4-fluorophenol

l

Assess Hazards
- Read SDS
- Understand Risks

Wear Appropriate PPE
- Goggles/Face Shield
- Gloves (Neoprene/Butyl)
- Lab Coat/Apron

Handling Procedures
- Use in Fume Hood

- Avoid Inhalation/Contact
- Minimize Quantities

Spill Occurs Exposure Occurs

Proper Storage
- Cool, Dry, Ventilated Area
- Tightly Closed Container
- Away from Incompatibles

Spill Response
- Evacuate (if large)
- Wear PPE
- Absorb with Inert Material

First Aid
- Skin: Wash with Soap & Water
- Eyes: Flush with Water
- Seek Medical Attention

Properly Stored

Waste Disposal

- Collect in Labeled Container
- Follow Institutional Protocols

End of Procedure

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of 2-Bromo-4-fluorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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